Cas no 1391053-77-2 (4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole)

• Product Name: 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole
• CAS No: 1391053-77-2
• MF: C₁₃H₁₈ClN₅O₂S
• MW: 343.832319736481
• CID: 4552351
• Update Time: 2025-07-17

4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole
• 5-Chloro-2,1,3-benzothiadiazol-4-N-2,2-diethoxyethylguanidine

• Inchi： 1S/C13H18ClN5O2S/c1-3-20-10(21-4-2)7-16-13(15)17-11-8(14)5-6-9-12(11)19-22-18-9/h5-6,10H,3-4,7H2,1-2H3,(H3,15,16,17)
• InChI Key： QQMACPYAEVZWCN-UHFFFAOYSA-N
• SMILES： c1(NC(NCC(OCC)OCC)=N)c2nsnc2ccc1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole

Comprehensive Analysis of 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole (CAS No. 1391053-77-2)

4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole (CAS No. 1391053-77-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of benzothiadiazole derivatives, which are known for their diverse biological activities and utility in material science. The presence of both diethoxyethylguanidine and chloro-benzothiadiazole moieties in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

One of the key features of 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole is its potential role in the development of advanced organic semiconductors. With the growing demand for flexible electronics and sustainable energy solutions, compounds like this are being investigated for their electronic properties. Researchers are particularly interested in how the chloro-substituted benzothiadiazole unit can influence charge transport and optical characteristics, which are critical for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs).

In addition to its electronic applications, this compound has also been studied for its potential in pharmaceutical research. The guanidine functional group is known to interact with biological targets, making it a valuable scaffold for drug discovery. Recent studies have explored its derivatives as potential inhibitors for enzymes involved in metabolic pathways, though further research is needed to validate these findings. The combination of diethoxyethyl and benzothiadiazole groups may offer unique pharmacokinetic properties, such as improved solubility or bioavailability.

The synthesis of 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole typically involves multi-step organic reactions, including condensation and cyclization processes. Precise control of reaction conditions is essential to achieve high yields and purity, as impurities can significantly affect its performance in downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to characterize this compound and ensure its quality.

From an environmental perspective, the biodegradability and toxicity profile of 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole are areas of ongoing investigation. As industries move toward greener chemistry practices, understanding the ecological impact of such compounds is crucial. Preliminary studies suggest that its benzothiadiazole core may exhibit moderate persistence in the environment, highlighting the need for proper disposal and handling protocols.

In summary, 4-N-2,2-Diethoxyethylguanidine-5-chloro-2,1,3-benzothiadiazole (CAS No. 1391053-77-2) represents a versatile compound with promising applications in materials science, electronics, and pharmaceutical research. Its unique structural features and functional groups make it a valuable subject for further exploration, particularly in the context of sustainable technologies and innovative drug design. As research progresses, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science and industry.